Cas no 206359-39-9 (1H-Imidazole-4-methanol,2-methyl-5-nitro-)

1H-Imidazole-4-methanol,2-methyl-5-nitro- structure
206359-39-9 structure
Product Name:1H-Imidazole-4-methanol,2-methyl-5-nitro-
CAS No:206359-39-9
MF:C5H7N3O3
MW:157.127380609512
CID:241655
PubChem ID:135469284
Update Time:2025-04-19

1H-Imidazole-4-methanol,2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-methanol,2-methyl-5-nitro-
    • 1H-Imidazole-4-methanol, 2-methyl-5-nitro- (9CI)
    • SCHEMBL4575373
    • SCHEMBL8663859
    • (2-methyl-4-nitro-1H-imidazol-5-yl)methanol
    • 206359-39-9
    • Inchi: 1S/C5H7N3O3/c1-3-6-4(2-9)5(7-3)8(10)11/h9H,2H2,1H3,(H,6,7)
    • InChI Key: TYXQLQPOUBRWLY-UHFFFAOYSA-N
    • SMILES: OCC1=C([N+](=O)[O-])NC(C)=N1

Computed Properties

  • Exact Mass: 157.04881
  • Monoisotopic Mass: 157.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 94.7Ų

Experimental Properties

  • PSA: 92.05
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